Cas no 1566537-83-4 (Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl-)

• Product Name: Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl-
• CAS No: 1566537-83-4
• MF: C₉H₁₉BrO
• MW: 223.150562524796
• CID: 5283154
• Update Time: 2025-07-09

Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl-

• Inchi： 1S/C9H19BrO/c1-5-11-7-9(4,6-10)8(2)3/h8H,5-7H2,1-4H3
• InChI Key： CZQHWDWKRFSVTL-UHFFFAOYSA-N
• SMILES： C(OCC)C(CBr)(C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl-

Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl-

The compound with CAS No. 1566537-83-4, commonly referred to as Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl, is a versatile organic compound with a unique structure and diverse applications. This compound belongs to the class of alkyl bromides and is characterized by its bromomethyl group attached to a butane backbone. The ethoxy group at position 1 and the dimethyl substitution at positions 2 and 3 further enhance its chemical reactivity and functional versatility.

Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl exhibits a complex molecular structure that makes it an interesting subject for both academic and industrial research. The molecule's structure includes a four-carbon chain (butane) with a bromine atom attached to a methyl group at position 2. Additionally, an ethoxy group is present at position 1, while two methyl groups are substituted at positions 2 and 3. This arrangement imparts unique electronic properties to the molecule, influencing its reactivity in various chemical reactions.

Recent studies have highlighted the importance of alkyl bromides like this compound in organic synthesis. Researchers have explored its role as an intermediate in the synthesis of complex molecules, particularly in the pharmaceutical industry. The bromomethyl group serves as an excellent leaving group in nucleophilic substitution reactions, making it a valuable precursor for constructing diverse carbon frameworks.

The synthesis of Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl involves multiple steps of careful chemical manipulation. Typically, it is prepared through the reaction of an appropriate alkyl halide with a brominating agent under controlled conditions. The presence of the ethoxy group and dimethyl substituents requires precise reaction conditions to ensure selective substitution without affecting other functional groups.

In terms of physical properties, this compound has a relatively low melting point and moderate boiling point due to its molecular weight and structure. Its solubility in organic solvents is high, which facilitates its use in various synthetic procedures. The compound's stability under normal conditions has been tested extensively, and it is found to be stable unless exposed to strong oxidizing agents or extreme temperatures.

One of the most significant applications of Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl is in the field of medicinal chemistry. It serves as an intermediate in the synthesis of bioactive compounds with potential therapeutic applications. Recent research has focused on its role in constructing complex ring systems and heterocyclic compounds, which are essential components of many drugs.

Moreover, this compound has found utility in polymer chemistry as well. Its ability to undergo nucleophilic substitution reactions makes it a useful building block for synthesizing polymers with tailored properties. Researchers have explored its potential in creating biodegradable polymers and materials with enhanced mechanical strength.

The environmental impact of Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl has also been a topic of interest. Studies have shown that it degrades relatively quickly under aerobic conditions due to microbial activity. This makes it less persistent in the environment compared to other organobromine compounds.

In conclusion, Butane, 2-(bromomethyl)-1-ethoxy-2,3-dimethyl (CAS No. 1566537-83-4) is a multifaceted organic compound with significant potential in various fields of chemistry. Its unique structure and reactivity make it an invaluable tool for researchers aiming to develop novel compounds with practical applications. As ongoing studies continue to uncover new aspects of its chemistry and utility, this compound remains at the forefront of modern chemical research.